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Compound of Interest

1-Isopropyl-4-(4-
Compound Name:
hydroxyphenyl)piperazine

Cat. No.: B037068

An In-depth Technical Guide on the Core Chemical Properties of 1-Isopropyl-4-(4-
hydroxyphenyl)piperazine

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Isopropyl-4-(4-hydroxyphenyl)piperazine, also known as 4-(4-propan-2-ylpiperazin-1-
yl)phenol, is a heterocyclic organic compound featuring a piperazine ring substituted with
isopropyl and 4-hydroxyphenyl groups. This molecule serves as a critical building block in the
pharmaceutical industry, most notably as a key intermediate in the synthesis of the broad-
spectrum triazole antifungal agent, Terconazole[1][2]. The versatile structure of piperazine and
its derivatives makes them a subject of ongoing research for various therapeutic applications,
including the development of novel antifungal, anticancer, and central nervous system (CNS)
modulating agents[1]. This guide provides a comprehensive overview of its chemical
properties, synthesis protocols, and biological significance.

Chemical and Physical Properties

The fundamental chemical and physical properties of 1-Isopropyl-4-(4-
hydroxyphenyl)piperazine are summarized below. It is important to note that while the
melting point has been experimentally determined, some physical properties like boiling point
and density are based on computational predictions.
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Property Value Source(s)
IUPAC Name ;—)(;-]zrnoopl)an-z-ylpiperazin-l- 3]

CAS Number 67914-97-0 [11[2]14]1[5]
Molecular Formula C13H20N20 [2][4]
Molecular Weight 220.31 g/mol [1112]
Appearance White crystalline solid powder [2]
Melting Point 244-247 °C [2][6]
Boiling Point 364.8 £ 37.0 °C (Predicted)

Density 1.083 + 0.06 g/cm? (Predicted)

pKa 12.18 + 0.30 (Predicted)
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Canonical SMILES

CC(C)N1CCN(CC1)C2=CC=C
(C=C2)0

[4]

Synthesis and Experimental Protocols

The synthesis of 1-Isopropyl-4-(4-hydroxyphenyl)piperazine can be achieved through

several established chemical pathways. The selection of a particular method may depend on

factors such as starting material availability, scalability, and desired purity.

Reductive Alkylation of N-(4-hydroxyphenyl)piperazine

This is a common laboratory-scale method involving the reaction of N-(4-

hydroxyphenyl)piperazine with acetone in the presence of a reducing agent.[1]

Experimental Protocol:

o Dissolve N-(4-hydroxyphenyl)piperazine (5.35 g) and acetone (8.7 g) in a mixture of
methanol (100 ml) and water (20 ml).[6]
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e Add sodium cyanoborohydride (3.78 g) to the stirred solution.[6]
e Adjust the pH of the solution to 7.5 using a few drops of N hydrochloric acid.[6]
o Continue stirring at room temperature (~20 °C) for 19 hours.[6]

o Add further portions of acetone (8.7 g) and sodium cyanoborohydride (1.89 g) and re-adjust
the pH to 7.5.[6]

« Stir for an additional 8 hours at room temperature.[6]
o Add water (100 ml) to precipitate the solid product.[6]

o Collect the solid by suction filtration and dry it under vacuum over phosphorous pentoxide to
a constant weight.[6]

e Recrystallize the crude product from a mixture of ethanol and methanol to yield pure 1-
isopropyl-4-(4-hydroxyphenyl)piperazine. The reported yield is approximately 72%.[6]

Caption: Reductive Alkylation Workflow

Selective Demethylation

An alternative synthetic route involves the demethylation of a methoxy precursor, 1-isopropyl-4-
(4-methoxyphenyl)piperazine. This method can simplify the purification process.[1]

Experimental Protocol:

o Reflux 1-isopropyl-4-(4-methoxyphenyl)piperazine with a strong acid, such as 48% aqueous
hydrobromic acid (HBr).[1]

e Maintain the reaction temperature between 110-120°C for several hours to ensure complete
demethylation.[1]

» Upon reaction completion, proceed with standard work-up and purification procedures to
isolate the final hydroxylated product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1-Isopropyl-4-(4-hydroxyphenyl)piperazine | 67914-97-0 | Benchchem [benchchem.com]
e 2. darshanpharmaindia.in [darshanpharmaindia.in]

e 3. 1-ISOPROPYL-4-(4-HYDROXYPHENYL)PIPERAZINE | 67914-97-0 [chemicalbook.com]
e 4. cymitquimica.com [cymitquimica.com]

e 5. scbt.com [scbt.com]

e 6. prepchem.com [prepchem.com]

« To cite this document: BenchChem. [1-Isopropyl-4-(4-hydroxyphenyl)piperazine chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b037068#1-isopropyl-4-4-hydroxyphenyl-piperazine-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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